Cas no 2171226-94-9 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid)

• Product Name: 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid
• CAS No: 2171226-94-9
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6529186
• PubChem ID: 165877899
• Update Time: 2025-07-22

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid
• EN300-1513629
• 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]butanoic acid
• 2171226-94-9

• Inchi： 1S/C24H28N2O5/c1-15(2)22(23(29)25-13-7-12-21(27)28)26-24(30)31-14-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,15,20,22H,7,12-14H2,1-2H3,(H,25,29)(H,26,30)(H,27,28)/t22-/m0/s1
• InChI Key： DJOPBOZOCZUXRH-QFIPXVFZSA-N
• SMILES： O(C(N[C@H](C(NCCCC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid

Introduction to 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic Acid (CAS No. 2171226-94-9)

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid, identified by its CAS number 2171226-94-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound belongs to a class of molecules that exhibit promising properties for use in drug development, particularly in the synthesis of bioactive peptides and peptidomimetics. The unique structural features of this molecule, including its chiral center and the presence of a fluorenylmethoxycarbonyl (Fmoc) protecting group, make it a valuable intermediate in the construction of complex molecular architectures.

The nomenclature of this compound provides detailed insights into its chemical composition and functional groups. The term "4-(2S)" indicates the stereochemistry at the second carbon atom, which is crucial for its biological activity. The presence of the Fmoc group, denoted as "({(9H-fluoren-9-yl)methoxycarbonyl}amino)", suggests that this moiety serves as a protecting group for an amine functionality, commonly used in peptide synthesis to prevent unwanted side reactions. The "3-methylbutanamidobutanoic acid" portion of the name describes the backbone structure, which consists of a four-carbon chain with an amide linkage and a terminal carboxylic acid group.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from peptidomimetics, which are designed to mimic the biological activity of natural peptides while offering improved pharmacokinetic properties. The compound 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid is particularly relevant in this context due to its ability to serve as a building block for such molecules. Its chiral center and protected amine group make it an ideal candidate for further functionalization, allowing chemists to tailor its properties for specific biological targets.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is a cornerstone in modern peptide synthesis, providing stability and selectivity during the assembly process. The Fmoc group can be efficiently removed under mild acidic conditions, allowing for precise control over the deprotection steps in peptide elongation. This feature makes 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid a versatile intermediate for constructing complex peptide sequences without compromising the integrity of other functional groups.

Recent advancements in synthetic chemistry have enabled the efficient preparation of chiral amino acids like this compound. The synthesis involves multi-step organic transformations, including stereoselective reactions that ensure the correct configuration at the chiral center. These synthetic strategies are critical for producing enantiomerically pure compounds, which are often required for biological activity. The use of advanced catalytic systems and asymmetric methodologies has significantly improved the yield and purity of such compounds, making them more accessible for pharmaceutical applications.

The biological significance of this compound lies in its potential as a precursor for drugs targeting various diseases. Peptidomimetics have shown promise in treating conditions such as cancer, inflammation, and infectious diseases by mimicking natural peptides that regulate physiological processes. The structural features of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid, including its rigid fluorene ring system and amide functionalities, contribute to its ability to interact with biological targets with high specificity.

In addition to its role in drug development, this compound has potential applications in materials science and nanotechnology. The fluorene moiety is known for its fluorescence properties, making it useful in the design of luminescent materials and sensors. Furthermore, the chiral nature of this molecule can be exploited in creating novel materials with tailored optical and electronic properties.

The latest research in this field highlights the importance of understanding molecular interactions at a atomic level to design effective therapeutic agents. Computational methods such as molecular dynamics simulations and quantum mechanical calculations are increasingly used to predict how these molecules will behave within biological systems. These computational approaches complement experimental studies by providing insights into binding affinities, metabolic stability, and other critical parameters that influence drug efficacy.

The synthesis and application of compounds like 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid also raise important considerations regarding sustainability and green chemistry principles. Efforts are being made to develop synthetic routes that minimize waste generation and reduce environmental impact. For instance, catalytic methods that use recyclable catalysts or renewable feedstocks are being explored as alternatives to traditional synthetic approaches.

The future prospects for this compound are promising, with ongoing research aimed at expanding its applications in medicine and beyond. As our understanding of biological processes continues to grow, new opportunities will arise for developing innovative therapeutics based on peptidomimetic structures. The versatility and functionality of compounds like this make them indispensable tools for chemists and biologists working at the interface of chemistry and biology.